Cas no 944900-13-4 (7-methylimidazo[1,2-a]pyrimidine-3-carbaldehyde)

• Product Name: 7-methylimidazo[1,2-a]pyrimidine-3-carbaldehyde
• CAS No: 944900-13-4
• MF: C₈H₇N₃O
• MW: 161.160681009293
• MDL: MFCD09994297
• CID: 2852812
• PubChem ID: 55268025
• Update Time: 2025-06-14

7-methylimidazo[1,2-a]pyrimidine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-methylimidazo[1,2-a]pyrimidine-3-carbaldehyde
• AB55721
• 944900-13-4
• AKOS006314474

• MDL： MFCD09994297
• Inchi： 1S/C8H7N3O/c1-6-2-3-11-7(5-12)4-9-8(11)10-6/h2-5H,1H3
• InChI Key： JKOQIUYOPMDEND-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C2N=C(C)C=CN21

Computed Properties

• Exact Mass: 161.058911855Da
• Monoisotopic Mass: 161.058911855Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.5 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrimidines

Additional information on 7-methylimidazo[1,2-a]pyrimidine-3-carbaldehyde

Comprehensive Overview of 7-methylimidazo[1,2-a]pyrimidine-3-carbaldehyde (CAS No. 944900-13-4)

7-methylimidazo[1,2-a]pyrimidine-3-carbaldehyde (CAS No. 944900-13-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[1,2-a]pyrimidine family, a class of molecules known for their diverse biological activities. The presence of a formyl group at the 3-position and a methyl group at the 7-position makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for imidazo[1,2-a]pyrimidine derivatives has surged, driven by their relevance in addressing global health challenges such as antibiotic resistance and cancer. The compound 7-methylimidazo[1,2-a]pyrimidine-3-carbaldehyde is often discussed in scientific forums and patent literature as a key building block for small-molecule therapeutics. Its structural flexibility allows for modifications that can enhance binding affinity to target proteins, making it a hotspot for medicinal chemistry studies. Additionally, its CAS No. 944900-13-4 is frequently searched in databases like SciFinder and Reaxys, reflecting its importance in academic and industrial research.

One of the most intriguing aspects of 7-methylimidazo[1,2-a]pyrimidine-3-carbaldehyde is its role in green chemistry initiatives. With growing environmental concerns, scientists are exploring sustainable synthetic routes for this compound, minimizing waste and energy consumption. Questions like "How to synthesize 7-methylimidazo[1,2-a]pyrimidine-3-carbaldehyde efficiently?" or "What are the latest applications of imidazo[1,2-a]pyrimidine derivatives?" are commonly encountered in search engines, highlighting the compound's relevance to contemporary research trends.

From a technical perspective, the compound's carbaldehyde functionality offers versatile reactivity, enabling condensation reactions with amines or hydrazines to form Schiff bases or hydrazones, respectively. These transformations are critical in designing bioactive molecules with improved pharmacokinetic properties. Moreover, the methyl group at the 7-position can influence the electronic density of the ring system, potentially modulating its interaction with biological targets. Such nuances are often explored in structure-activity relationship (SAR) studies, which are pivotal in optimizing drug candidates.

The compound's stability and solubility profile also make it suitable for high-throughput screening (HTS) platforms, where it can be tested against a wide array of biological targets. Given the rising interest in personalized medicine, researchers are investigating how 7-methylimidazo[1,2-a]pyrimidine-3-carbaldehyde can be tailored to address specific patient needs. For instance, its derivatives are being evaluated for their potential in treating neurodegenerative diseases, a topic that resonates with the aging population and healthcare providers alike.

In summary, 7-methylimidazo[1,2-a]pyrimidine-3-carbaldehyde (CAS No. 944900-13-4) is a multifaceted compound with broad applications in drug development and material science. Its structural features, combined with the growing body of research on imidazo[1,2-a]pyrimidine scaffolds, position it as a critical player in the quest for innovative therapeutic solutions. As the scientific community continues to unravel its potential, this compound is likely to remain a focal point in both academic and industrial research for years to come.